- 2-thiophenecarbohydrazides: a novel efficient method for the synthesis of 2-thiophenecarbohydrazide, Zeitschrift fuer Naturforschung, 2011, 66(12), 1202-1208
Cas no 98027-27-1 (5-Bromothiophene-2-carbohydrazide)
98027-27-1 structure
Product Name:5-Bromothiophene-2-carbohydrazide
CAS No:98027-27-1
MF:C5H5BrN2OS
MW:221.074998617172
MDL:MFCD01310798
CID:61928
PubChem ID:2063863
Update Time:2024-10-25
5-Bromothiophene-2-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromothiophene-2-carbohydrazide
- 5-Bromo-2-thiophenecarboxylic acid hydrazide
- 5-Bromothiophene-2-carboxylicacid hydrazide
- 5-Bromo-2-thiophenecarboxylic hydrazide
- 5-Bromothiophene-2-carboxylic acid hydrazide
-
- MDL： MFCD01310798
- Inchi： 1S/C5H5BrN2OS/c6-4-2-1-3(10-4)5(9)8-7/h1-2H,7H2,(H,8,9)
- InChI Key： OFXZACLPQYOIAV-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=C(Br)S1)NN
Computed Properties
- Exact Mass: 219.93100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
Experimental Properties
- Melting Point: 149-151°C
- PSA: 83.36000
- LogP: 2.20530
5-Bromothiophene-2-carbohydrazide Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
5-Bromothiophene-2-carbohydrazide Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromothiophene-2-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014608-1g |
5-Bromo-thiophene-2-carboxylic acid hydrazide |
98027-27-1 | 98% | 1g |
￡43.00 | 2022-03-01 | |
| Fluorochem | 014608-5g |
5-Bromo-thiophene-2-carboxylic acid hydrazide |
98027-27-1 | 98% | 5g |
￡98.00 | 2022-03-01 | |
| Chemenu | CM114359-100g |
5-bromothiophene-2-carbohydrazide |
98027-27-1 | 98% | 100g |
$438 | 2021-08-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024625-1g |
5-Bromothiophene-2-carbohydrazide |
98027-27-1 | 98% | 1g |
￥310 | 2024-07-19 | |
| Chemenu | CM114359-100g |
5-bromothiophene-2-carbohydrazide |
98027-27-1 | 98% | 100g |
$438 | 2022-09-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B16600-25g |
5-Bromothiophene-2-carbohydrazide |
98027-27-1 | 98% | 25g |
￥5288.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B16600-5g |
5-Bromothiophene-2-carbohydrazide |
98027-27-1 | 98% | 5g |
￥1328.0 | 2022-04-28 | |
| abcr | AB149537-5 g |
5-Bromo-2-thiophenecarboxylic acid hydrazide; 98% |
98027-27-1 | 5g |
€208.00 | 2023-05-09 | ||
| abcr | AB149537-25 g |
5-Bromo-2-thiophenecarboxylic acid hydrazide; 98% |
98027-27-1 | 25g |
€660.20 | 2023-05-09 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B860395-1g |
5-Bromothiophene-2-Carbohydrazide |
98027-27-1 | ≥98% | 1g |
￥221.40 | 2022-09-29 |
5-Bromothiophene-2-carbohydrazide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide , 1-Hydroxybenzotriazole Solvents: Acetonitrile ; rt
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Acetonitrile ; 0 °C; 1 h, 0 °C; 0 °C → 5 °C; 1 h, 5 °C; 5 °C → rt; 3 h, rt
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Acetonitrile ; 0 °C; 1 h, 0 °C; 0 °C → 5 °C; 1 h, 5 °C; 5 °C → rt; 3 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ; 5 - 8 h, reflux
Reference
- Synthesis, antifungal activities and qualitative structure activity relationship of carabrone hydrazone derivatives as potential antifungal agents, International Journal of Molecular Sciences (2014, 2014, 15(3), 4257-4272
5-Bromothiophene-2-carbohydrazide Raw materials
5-Bromothiophene-2-carbohydrazide Preparation Products
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